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Compound of Interest

Compound Name:
4-(Bromomethyl)benzo[d]

[1,3]dioxole

Cat. No.: B182611 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents is paramount. This guide provides detailed procedures for the proper

disposal of 4-(Bromomethyl)benzo[d][1][2]dioxole (also known as 5-(Bromomethyl)-1,3-

benzodioxole), ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions
4-(Bromomethyl)benzo[d][1][2]dioxole is classified as a hazardous substance. It is crucial to

understand its primary hazards before handling:

Skin Corrosion/Irritation: Causes severe skin burns and eye damage[3][4].

Allergic Skin Reaction: May cause an allergic skin reaction[3][4].

Eye Damage: Causes serious eye damage[3][4].

Personal Protective Equipment (PPE): Before handling this compound, ensure the following

PPE is worn:

Gloves: Chemical-resistant gloves. Dispose of contaminated gloves after use in accordance

with good laboratory practices[3].

Eye Protection: Safety glasses and a face shield are recommended[3].
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Protective Clothing: A complete suit protecting against chemicals is necessary to prevent

skin contact[3].

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator[3].

Chemical and Physical Properties
A summary of the key quantitative data for 4-(Bromomethyl)benzo[d][1][2]dioxole is presented

in the table below.

Property Value

CAS Number 2606-51-1

Molecular Formula C₈H₇BrO₂

Molecular Weight 215.05 g/mol [5]

Melting Point 45-47 °C[5]

Boiling Point 269.9 °C at 760 mmHg[5]

Flash Point 126.2 °C[5]

Density 1.652 g/cm³[5]

Spill and Exposure Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.

Experimental Protocol: Spill Neutralization and Cleanup

Evacuate: Immediately evacuate personnel from the affected area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so[6]. Do not allow the

chemical to enter drains[1].
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Absorb: For liquid spills, soak up with inert absorbent material such as sand, silica gel, or

universal binder[1]. For solid spills, sweep up and shovel into suitable containers for

disposal[1]. Avoid generating dust[3].

Decontamination: Wash the spill area thoroughly.

Disposal: Dispose of the collected waste in a sealed, labeled container as hazardous waste.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult a

physician[3].

Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated

clothing. Consult a physician[3][4].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids, and consult a physician[3][4].

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician[3].

Disposal Plan
Proper disposal of 4-(Bromomethyl)benzo[d][1][2]dioxole is essential to prevent environmental

contamination and ensure safety.

Operational Plan for Chemical Disposal:

Containerization: Collect waste in a suitable, closed, and properly labeled container. Empty

containers may retain product residue and can be dangerous[1].

Storage: Store waste material in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids[1].

Waste Disposal: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, regional, and national regulations[1][6]. Do not dispose of it with

regular laboratory trash or down the drain.
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Disposal Workflow for 4-(Bromomethyl)benzo[d][1,3]dioxole
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Caption: Disposal workflow for 4-(Bromomethyl)benzo[d][1][2]dioxole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b182611?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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